N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide

• Molecular Formula: C21H14Cl2N2O2S
• Molecular Weight: 429.3 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C21H14Cl2N2O2S/c1-27-18-9-6-12(10-16(18)23)20(26)24-13-7-8-14(15(22)11-13)21-25-17-4-2-3-5-19(17)28-21/h2-11H,1H3,(H,24,26)
• InChI Key: UNLKUONVUHHQMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)Cl)Cl

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide is a compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring.

Preparation Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide typically involves the condensation of 2-aminobenzenethiol with appropriate aldehydes or acyl chlorides. One common method involves the reaction of 2-aminobenzenethiol with 3-chloro-4-methoxybenzoyl chloride in the presence of a base such as triethylamine in an organic solvent like dichloromethane . The reaction is usually carried out at room temperature and yields the desired benzothiazole derivative after purification.

Industrial production methods for benzothiazole derivatives often involve similar synthetic routes but are optimized for large-scale production. These methods may include the use of continuous flow reactors and automated purification systems to increase efficiency and yield .

Chemical Reactions Analysis

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituents, using reagents like sodium methoxide or potassium cyanide.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dimethylformamide, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include sulfoxides, sulfones, amines, and substituted benzothiazole derivatives .

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex benzothiazole derivatives with potential biological activities.

Biology: It has been investigated for its antimicrobial properties, showing activity against various bacterial and fungal strains.

Medicine: The compound has shown promise as an anticancer agent, with studies indicating its ability to inhibit the growth of certain cancer cell lines.

Industry: Benzothiazole derivatives, including this compound, are used in the development of materials with specific properties, such as fluorescence and electroluminescence.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide involves its interaction with specific molecular targets. For instance, some benzothiazole derivatives have been shown to inhibit enzymes such as topoisomerases and kinases, which are involved in DNA replication and cell signaling pathways. The compound may also interact with bacterial cell membranes, leading to disruption of membrane integrity and cell death.

Comparison with Similar Compounds

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3-chloro-4-methoxybenzamide can be compared with other benzothiazole derivatives such as:

N-(1,3-Benzothiazol-2-yl)-4-halobenzenesulfonylhydrazides: These compounds have similar structural features but differ in their functional groups, leading to variations in their biological activities.

2-Aminobenzothiazoles: These compounds are known for their antimicrobial and anticancer properties and share the benzothiazole core structure.

Benzothiazole-based acetamides: These derivatives have been studied for their antibacterial and antifungal activities.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other benzothiazole derivatives .